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Compound of Interest

Compound Name: Matadine

Cat. No.: B1219934

Disclaimer: The information available in the public domain regarding "Matadine" (IUPAC name:
2-[(2S)-1,2,3,4-tetrahydroindolo[2,3-a]quinolizin-2-yl]but-3-en-1-ol; synonym: NSC-645237) is
extremely limited. This guide compiles the available chemical data and provides general safety
and handling protocols for research chemicals with unknown hazardous profiles. These
guidelines are not specific to Matadine and should be supplemented by a thorough risk
assessment by qualified personnel before any handling.

Chemical and Physical Properties

The following data for Matadine is derived from computed properties available in the PubChem
database.[1] No experimental data on its toxicological or safety profile has been found.
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Property Value Source
Molecular Formula C19H20N20 PubChem
Molecular Weight 292.4 g/mol PubChem
2-[(2S)-1,2,3,4-
IUPAC Name tetrahydroindolo[2,3- PubChem
a]quinolizin-2-yl]but-3-en-1-ol
Synonyms NSC-645237 PubChem
XLogP3 2.8 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor
2 PubChem
Count
Rotatable Bond Count 3 PubChem

Safety and Handling Guidelines

Due to the absence of specific safety data for Matadine, it must be handled as a potentially

hazardous substance. The following are general guidelines for handling research chemicals

with unknown toxicity, based on established laboratory safety protocols.

Personal Protective Equipment (PPE)

A comprehensive assessment of potential exposure routes should be conducted to determine

the appropriate PPE.
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PPE Category

Recommended Equipment

Specifications and Usage
Notes

Eye and Face Protection

Safety glasses with side

shields or goggles.

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166. Should be
worn at all times in the

laboratory.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected prior
to use. Remove and replace
gloves immediately if they
become contaminated or
damaged. Wash hands
thoroughly after removing

gloves.

Body Protection

Laboratory coat or a

disposable gown.

A lab coat should be worn over
personal clothing. For handling
potentially highly hazardous
compounds, a disposable
gown resistant to chemical

permeability is recommended.

Respiratory Protection

Use in a certified chemical

fume hood. If not possible, a
NIOSH-approved respirator
may be required based on a

risk assessment.

Arisk assessment should be
performed to determine the

appropriate respirator type.

Engineering Controls

o Ventilation: All work with Matadine, especially handling of powders or solutions, should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

o Designated Area: A specific area of the laboratory should be designated for the handling of

Matadine. This area should be clearly marked.
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Handling Procedures

o Receiving: Upon receipt, visually inspect the container for any damage or leaks. Wear
appropriate PPE when unpacking.

o Storage: Store in a well-ventilated, cool, and dry place, away from incompatible materials.
The container should be tightly sealed and clearly labeled.

o Dispensing: When weighing or transferring the substance, use techniques that minimize dust
generation.

o Spill Management: In case of a spill, evacuate the area and prevent others from entering.
Wear appropriate PPE, including respiratory protection, to clean the spill. Absorb liquids with
an inert material and collect all contaminated materials in a sealed container for proper
disposal.

e Waste Disposal: All waste containing Matadine must be treated as hazardous chemical
waste. Dispose of waste in accordance with all applicable federal, state, and local
environmental regulations.

Experimental Protocols and Biological Activity

There is no publicly available information regarding experimental protocols, biological activity,
or the mechanism of action for Matadine. Searches for its chemical name and synonyms did
not yield any studies detailing its use in biological or chemical research.

Signaling Pathways

No information on any signaling pathways associated with Matadine has been found in the
public domain.

Logical Workflow for Handling Research Chemicals
of Unknown Toxicity

The following diagram illustrates a general workflow for the safe handling of a research
chemical with an unknown hazard profile, such as Matadine.
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General workflow for handling research chemicals with unknown toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Mechanism of action of memantine - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [In-depth Technical Guide: Matadine Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219934#matadine-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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